Cas no 355-08-8 (3,3,4,4,5,5,5-Heptafluoropent-1-ene)

• Product Name: 3,3,4,4,5,5,5-Heptafluoropent-1-ene
• CAS No: 355-08-8
• MF: C₅H₃F₇
• MW: 196.06614613533
• CID: 318081
• PubChem ID: 67727
• Update Time: 2025-07-21

3,3,4,4,5,5,5-Heptafluoropent-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Pentene,3,3,4,4,5,5,5-heptafluoro-
• 1H,1H,2H-HEPTAFLUOROPENT-1-ENE
• 1H,1H,2H-heptafluoro-pent-1-ene
• 1H,1H,2H-HEPTAFLUOROPENTENE-1
• 1H,1H,2H-Heptafluor-pent-1-en
• 1H,1H,2H-PERFLUOROPENT-1-ENE
• 3,3,4,4,5,5,5-5GHEPTAFLUOROPENTENE-1
• 3,3,4,4,5,5,5-HEPTAFLUORO-1-PENTENE
• 3,3,4,4,5,5,5-HEPTAFLUORO-1-PENTENE MIN.
• 3,3,4,4,5,5,5-heptafluoropent-1-ene
• 3,3,4,4-5,5,5-heptafluoropentene
• HEPTAFLUOROPENT-1-ENE
• MFCD00039253
• A822842
• 3,3,4,4,5,5,5-heptakis(fluoranyl)pent-1-ene
• DTXSID40895154
• EINECS 206-576-1
• SCHEMBL191482
• FT-0607832
• 71164-40-4
• 3,3,4,4,5,5,5-Heptafluoropentene-1
• FT-0641330
• NS00041687
• 1-Pentene, heptafluoro-(9CI)
• EN300-1929771
• Heptafluoropentene-1
• AKOS006230601
• 355-08-8
• DB-055498
• (Heptafluoropropyl)ethylene, (Perfluoropropyl)ethylene
• 3,3,4,4,5,5,5-Heptafluoropent-1-ene

• MDL： MFCD00039253
• Inchi： 1S/C5H3F7/c1-2-3(6,7)4(8,9)5(10,11)12/h2H,1H2
• InChI Key： LQAPOTKKMIZDGP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C=C)(F)F)F

Computed Properties

• Exact Mass: 196.01200
• Monoisotopic Mass: 196.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.357g/cm3
• Boiling Point: 30-31
• Flash Point: 100°C
• Refractive Index: 1.287
• PSA: 0.00000
• LogP: 3.00530

3,3,4,4,5,5,5-Heptafluoropent-1-ene Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,3,4,4,5,5,5-Heptafluoropent-1-ene

Professional Introduction to Compound with CAS No. 355-08-8 and Product Name: 3,3,4,4,5,5,5-Heptafluoropent-1-ene

The compound with the CAS number 355-08-8 is identified as 3,3,4,4,5,5,5-Heptafluoropent-1-ene, a fluorinated hydrocarbon with a unique molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of perfluorinated alkenes, characterized by the complete substitution of hydrogen atoms in the carbon chain with fluorine atoms. The presence of multiple fluorine atoms imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The structural formula of 3,3,4,4,5,5,5-Heptafluoropent-1-ene can be represented as CF₃CF₂CF=CCF₃. This configuration exhibits a high degree of fluorine content, which is a key factor in its reactivity and utility. The double bond at the 1-position provides a site for polymerization or further functionalization, while the perfluoroalkyl groups enhance the molecule's stability and lipophilicity. These characteristics make it an interesting subject for researchers exploring advanced materials and pharmaceuticals.

In recent years, the demand for fluorinated compounds has surged due to their exceptional properties in drug design and material science. The use of perfluoroalkanes in medicinal chemistry has been particularly noteworthy, as they can improve metabolic stability and bioavailability of therapeutic agents. For instance, 3,3,4,4,5,5,5-Heptafluoropent-1-ene has been investigated as a building block for synthesizing novel fluorinated heterocycles. These heterocycles often exhibit enhanced pharmacological activity and are being explored for their potential in treating various diseases.

One of the most compelling applications of this compound is in the synthesis of liquid crystals and high-performance polymers. The fluoro-substituted alkenes contribute to the formation of materials with unique thermal and mechanical properties. Researchers have leveraged 3,3,4,4,5,5,5-Heptafluoropent-1-ene to develop novel copolymers that exhibit improved resistance to solvents and environmental stressors. These advancements are particularly relevant in industries requiring durable and high-performance materials.

The compound's reactivity also makes it a valuable tool in organic synthesis. Transition metal-catalyzed reactions have been employed to functionalize 3,3,4,4,5,5,5-Heptafluoropent-1-ene, enabling the creation of complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions have been used to introduce additional functional groups at specific positions along the carbon chain. This flexibility has allowed chemists to tailor the properties of derivatives for targeted applications.

Recent studies have also highlighted the role of fluorinated compounds in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of molecules significantly. This effect has been exploited in designing enzyme inhibitors and receptor ligands with improved binding affinities. For instance, 3;3;4;4;5;5;5-heptafluoropent;1;ene has been used as a precursor in synthesizing potent antiviral agents by introducing fluoro-substituents into bioactive scaffolds.

The industrial production of 3;3;4;4;5;5;5-heptafluoropent;1;ene involves sophisticated synthetic routes that ensure high purity and yield. Advanced catalytic systems have been developed to minimize byproduct formation during its synthesis. These processes are critical for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The safety profile of 355-08-8 is another important consideration in its application. While perfluorinated compounds are generally stable under normal conditions, 3;3;4;4;5;5;5-heptafluoropent;1;ene requires careful handling due to its potential reactivity under extreme conditions. Proper storage and handling protocols must be followed to ensure worker safety and prevent degradation.

In conclusion, 355-08-8 (also known as 3，3，4，4， 。